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Didanosine is an antiviral nucleoside analog and an inhibitor of reverse transcriptase. It undergoes cellular amination and phosphorylation to its active triphosphate form, 2',3'-dideoxyadenosine 5'-triphosphate (ddATP; ). Didanosine inhibits human T cell leukemia virus type 1 (HTLV-1) reverse transcriptase activity (IC50 = 30 nM). It inhibits the replication of HIV-1 clinical isolates containing various mutations in the gene encoding reverse transcriptase, pol, in isolated human peripheral blood mononuclear cells (PBMCs; IC50s = 0.3-11.1 μM). Didanosine inhibits proliferation and differentiation of primary human skeletal muscle cells (IC50s = 1 and 0.1 mM, respectively), as well as decreases the activities of mitochondrial complex IV, also known as cytochrome c oxidase, and mitochondrial complex II, also known as succinate dehydrogenase, in the same cells when us...